(1-Methoxypropan-2-yl)(prop-2-en-1-yl)amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-Methoxypropan-2-yl)(prop-2-en-1-yl)amine hydrochloride” is an organic compound with the chemical formula C7H16ClNO . It has a molecular weight of 165.66 . This compound is one of numerous organic compounds that are part of American Elements’s comprehensive catalog of life science products .
Molecular Structure Analysis
The IUPAC name for this compound is 1-methoxy-N-prop-2-enylpropan-2-amine; hydrochloride . The Standard InchI is InChI=1S/C7H15NO.ClH/c1-4-5-8-7(2)6-9-3;/h4-7,8H,1-3H3;1H . The SMILES representation is CC(COC)NCC=C.Cl .Scientific Research Applications
Structural Studies in Copper Complexes
The structural properties of compounds containing (prop-2-en-1-yl)bis[(pyridin-2-yl)methylidene]amine complexed with copper in various oxidation states were explored. This research demonstrates how systematic variation in the anion composition affects the formation of discrete molecular species or chain structures in these complexes, providing insights into their structural chemistry (Bussey et al., 2015).
Antibacterial Study of Novel Compounds
A study focused on the synthesis, structure determination, and evaluation of antibacterial activity of new heterocyclic compounds, some of which include a prop-2-en-1-yl component. These compounds demonstrated significant antibacterial activity against various bacteria, indicating potential applications in antimicrobial research (Mehta, 2016).
Formation Pathways in Mixed Ices
Research unraveling the formation pathways of various compounds, including those with 1-methoxyethen-1-ol and prop-1-ene-1,3-diol, in methanol and acetaldehyde mixed ices at ultralow temperatures, was conducted. This study is significant for understanding the chemical processes in interstellar ices and the formation of biologically relevant molecules in deep space (Wang et al., 2022).
Methyl Methacrylate Polymerization
Investigations into the polymerization of methyl methacrylate using cobalt(II), zinc(II), and cadmium(II) complexes with N,N',N-bidentate and tridentate amines, including 3-methoxypropan-1-amine, were conducted. This research is pivotal for the development of syndiospecific poly(methylmethacrylate) and for understanding the role of different metal complexes in polymer chemistry (Shin et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
1-methoxy-N-prop-2-enylpropan-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-4-5-8-7(2)6-9-3;/h4,7-8H,1,5-6H2,2-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWMTDXRIULFNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NCC=C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.